Cas no 887041-73-8 (4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 887041-73-8
• MF: C₁₃H₁₄N₄OS
• MW: 274.341460704803
• MDL: MFCD07397890
• CID: 4718552
• Update Time: 2025-05-24

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one
• 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one
• BBL003721
• STK502006
• ASN 13309863
• R9671
• 4-(5-Amino-[1,3,4]thiadiazol-2-yl)-1-p-tolyl-pyrrolidin-2-one
• 2-pyrrolidinone, 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)-
• 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one

• MDL： MFCD07397890
• Inchi： 1S/C13H14N4OS/c1-8-2-4-10(5-3-8)17-7-9(6-11(17)18)12-15-16-13(14)19-12/h2-5,9H,6-7H2,1H3,(H2,14,16)
• InChI Key： LXFQVUYPLJOOBY-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1CC(N(C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one (CAS No. 887041-73-8)

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one (CAS No. 887041-73-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a pyrrolidin-2-one core with a 1,3,4-thiadiazole moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its amino-functionalized thiadiazole group, which is known to enhance binding affinity in molecular interactions.

In recent years, the demand for novel heterocyclic compounds like 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one has surged, driven by advancements in medicinal chemistry and biotechnology. This compound is often explored for its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting drug-resistant pathogens and cancer therapeutics. Its CAS No. 887041-73-8 serves as a critical identifier in chemical databases, facilitating global research collaboration.

The synthesis of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one typically involves multi-step organic reactions, including cyclization and functional group modifications. Its p-methylphenyl substituent contributes to lipophilicity, a property highly valued in drug design for improved membrane permeability. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing protocols to reduce hazardous byproducts, addressing the growing consumer and regulatory focus on environmentally friendly production. Its potential applications extend to crop protection formulations, where thiadiazole derivatives are known for their herbicidal and fungicidal properties.

Frequently asked questions about CAS No. 887041-73-8 include its solubility profile (notably in polar aprotic solvents like DMSO), stability under physiological conditions, and commercial availability for preclinical studies. The compound's structure-activity relationship (SAR) is another hot topic, with computational chemists using molecular docking simulations to predict its interactions with biological targets. These aspects make it a recurring subject in peer-reviewed journals and patent literature.

In conclusion, 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one represents a versatile scaffold in modern chemical research. Its dual hydrogen bond donor/acceptor capacity and aromatic systems position it as a valuable building block for high-throughput screening libraries. As interdisciplinary studies continue to uncover its full potential, this compound remains at the forefront of innovative therapeutic development and material engineering breakthroughs.